Cas no 2680744-69-6 (benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate)

• Product Name: benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate
• CAS No: 2680744-69-6
• MF: C₁₇H₁₇BrN₂O₅
• MW: 409.231283903122
• CID: 5622455
• PubChem ID: 165929964
• Update Time: 2025-08-05

benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680744-69-6
• benzyl N-[3-(2-bromo-5-nitrophenoxy)propyl]carbamate
• EN300-28303581
• benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate

• Inchi： 1S/C17H17BrN2O5/c18-15-8-7-14(20(22)23)11-16(15)24-10-4-9-19-17(21)25-12-13-5-2-1-3-6-13/h1-3,5-8,11H,4,9-10,12H2,(H,19,21)
• InChI Key： LLUDEUCOEAFGGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCCCNC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 408.03208g/mol
• Monoisotopic Mass: 408.03208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 93.4Ų

Additional information on benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate

Research Brief on Benzyl N-3-(2-Bromo-5-Nitrophenoxy)Propylcarbamate (CAS: 2680744-69-6)

Benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate (CAS: 2680744-69-6) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-nitrophenoxy and carbamate functional groups, has shown potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of significant interest for researchers in the field.

The synthesis of benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and HPLC to characterize the compound and ensure its structural integrity.

In terms of biological activity, preliminary studies suggest that benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate may exhibit inhibitory effects on specific enzymatic pathways. For instance, its nitro and bromo substituents are hypothesized to interact with active sites of certain enzymes, making it a candidate for further investigation in targeted therapy. However, detailed mechanistic studies and in vivo evaluations are still required to fully elucidate its pharmacological potential.

Another area of interest is the compound's role in prodrug development. The carbamate moiety in benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate can serve as a protective group, which may be cleaved under specific physiological conditions to release active drug molecules. This property is particularly valuable in designing drugs with improved bioavailability and reduced side effects. Recent research has explored its utility in prodrug formulations for treating various diseases, including cancer and infectious diseases.

Despite its promising attributes, challenges remain in the development and application of benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, benzyl N-3-(2-bromo-5-nitrophenoxy)propylcarbamate (CAS: 2680744-69-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable subject for ongoing and future studies. Continued exploration of its synthetic pathways, mechanistic actions, and therapeutic applications will undoubtedly contribute to advancements in the field.